Cas no 1212882-75-1 (1212882-75-1)

• Product Name: 1212882-75-1
• CAS No: 1212882-75-1
• MF: C₉H₁₁F₂N
• MW: 171.18714928627
• CID: 5595997
• PubChem ID: 29904188
• Update Time: 2025-07-13

1212882-75-1 Chemical and Physical Properties

Names and Identifiers

• [(1S)-1-(2,4-DIFLUOROPHENYL)ETHYL]METHYLAMINE
• Benzenemethanamine, 2,4-difluoro-N,α-dimethyl-, (αS)-
• 1212882-75-1
• SCHEMBL8298232
• N14215

• Inchi： 1S/C9H11F2N/c1-6(5-12)8-3-2-7(10)4-9(8)11/h2-4,6H,5,12H2,1H3/t6-/m1/s1
• InChI Key： CYNSQWDKXKQAFJ-ZCFIWIBFSA-N
• SMILES： NC[C@H](C1=CC=C(F)C=C1F)C

Computed Properties

• Exact Mass: 171.08595568g/mol
• Monoisotopic Mass: 171.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.092±0.06 g/cm3(Predicted)
• Boiling Point: 173.0±25.0 °C(Predicted)
• pka: 9.05±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 1212882-75-1

1212882-75-1: A Comprehensive Overview of Its Properties and Applications

The chemical compound with CAS No 1212882-75-1 has garnered significant attention in recent years due to its unique properties and potential applications across various industries. Often referred to simply as 1212882-75-1, this compound is a subject of ongoing research, particularly in fields such as pharmaceuticals, materials science, and specialty chemicals. Its molecular structure and functional groups make it a versatile candidate for innovative solutions, aligning with current trends in sustainability and advanced material design.

One of the key reasons 1212882-75-1 is gaining traction is its potential role in green chemistry. As industries shift toward eco-friendly alternatives, researchers are exploring how this compound can contribute to reducing environmental impact. For instance, its stability under certain conditions makes it a candidate for catalytic processes, which are critical for minimizing waste in chemical manufacturing. This aligns with the growing demand for sustainable chemical solutions, a topic frequently searched by professionals and academics alike.

In the pharmaceutical sector, CAS No 1212882-75-1 has shown promise in early-stage drug development. Its molecular framework allows for modifications that could lead to novel therapeutic agents. Researchers are particularly interested in its potential applications in targeted drug delivery systems, a hot topic in modern medicine. With the rise of personalized healthcare, compounds like 1212882-75-1 are being scrutinized for their ability to enhance drug efficacy while minimizing side effects.

Another area where 1212882-75-1 is making waves is in advanced materials. Its unique chemical properties make it suitable for use in high-performance polymers and nanocomposites. These materials are essential for industries ranging from aerospace to electronics, where durability and precision are paramount. As searches for next-generation materials increase, the relevance of CAS No 1212882-75-1 in this context cannot be overstated.

The synthesis and characterization of 1212882-75-1 are also topics of interest. Advanced techniques such as spectroscopic analysis and computational modeling are being employed to understand its behavior under various conditions. This is particularly important for optimizing its use in industrial applications, where consistency and purity are critical. Professionals searching for chemical synthesis methods or material characterization techniques will find this compound a compelling case study.

In conclusion, CAS No 1212882-75-1 represents a fascinating intersection of chemistry, innovation, and practicality. Its potential applications in sustainable chemistry, pharmaceuticals, and advanced materials make it a compound worth watching. As research progresses, it is likely that new uses for 1212882-75-1 will emerge, further solidifying its place in the scientific and industrial communities.